
Spectroscopic Analysis of Halon 1211: A
Technical Guide for Molecular Structure

Determination

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromochlorodifluoromethane
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For Researchers, Scientists, and Drug Development Professionals

Introduction:

Halon 1211, chemically known as bromochlorodifluoromethane (CBrClF₂), is a synthetic

halogenated alkane. While its use has been largely phased out due to its ozone-depleting

properties, its unique molecular structure and spectroscopic characteristics remain of interest

for research and analytical purposes. This technical guide provides a comprehensive overview

of the spectroscopic data of Halon 1211, detailing the experimental protocols for its analysis

and presenting the data in a clear, structured format to aid in molecular structure elucidation.

Molecular Structure and Properties
Halon 1211 possesses a tetrahedral geometry with a central carbon atom bonded to two

fluorine atoms, one chlorine atom, and one bromine atom. This asymmetric substitution results

in a chiral molecule.

Table 1: Physical and Chemical Properties of Halon 1211
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Property Value

Chemical Formula CBrClF₂

Molecular Weight 165.36 g/mol

CAS Number 353-59-3

Appearance Colorless gas

Boiling Point -4 °C (269.15 K)

Melting Point -160.5 °C (112.65 K)

Spectroscopic Data and Analysis
Spectroscopic techniques are pivotal in determining the molecular structure of compounds like

Halon 1211. The following sections detail the data obtained from mass spectrometry, infrared

spectroscopy, Raman spectroscopy, and nuclear magnetic resonance spectroscopy.

Mass Spectrometry
Mass spectrometry (MS) provides information about the mass-to-charge ratio (m/z) of the

molecule and its fragments, aiding in the determination of its elemental composition and

structure. The electron ionization (EI) mass spectrum of Halon 1211 is characterized by the

molecular ion peak and several fragment ions resulting from the cleavage of halogen atoms.

Table 2: Mass Spectrometry Data for Halon 1211 (Electron Ionization)
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m/z Ion Formula Relative Abundance (%)

85 [CClF₂]⁺ 100.0

87 [CClF₂]⁺ (³⁷Cl isotope) 32.5

129 [CBrF₂]⁺ (⁷⁹Br isotope) 45.5

131 [CBrF₂]⁺ (⁸¹Br isotope) 44.2

164
[CBrClF₂]⁺ (Molecular Ion,

⁷⁹Br, ³⁵Cl)
4.5

166
[CBrClF₂]⁺ (Molecular Ion,

⁸¹Br, ³⁵Cl or ⁷⁹Br, ³⁷Cl)
5.9

168
[CBrClF₂]⁺ (Molecular Ion,

⁸¹Br, ³⁷Cl)
1.5

Data sourced from the NIST WebBook.[1][2]

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

A common method for analyzing volatile compounds like Halon 1211 is Gas Chromatography-

Mass Spectrometry (GC-MS).

Sample Introduction: For gaseous samples, a gastight syringe is used to inject a specific

volume into the GC injection port. For liquid or solid samples, headspace analysis is

employed, where the vapor above the sample is collected and injected. For instance, in

biological material, the sample is incubated at 65°C for 15 minutes before a 10 µL

headspace sample is taken.[2]

Gas Chromatography: The sample is vaporized and carried by an inert gas (e.g., helium)

through a capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).[2] The column

separates the components of the sample based on their boiling points and interactions with

the stationary phase.

Mass Spectrometry: As the separated components elute from the GC column, they enter the

mass spectrometer. In electron ionization (EI), the molecules are bombarded with a high-
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energy electron beam (typically 70 eV), causing them to ionize and fragment.

Detection: The resulting ions are separated by their mass-to-charge ratio in a mass analyzer

(e.g., a quadrupole) and detected. Quantitative analysis can be performed using single ion

monitoring (SIM), focusing on specific fragment ions like m/z 85 and 87 for Halon 1211.[2]

Gas Chromatography Mass Spectrometry

Sample Injection Capillary Column Separation
 Carrier Gas

Electron IonizationElution Mass Analyzer (e.g., Quadrupole)
Ion Beam

Detector
Separated Ions

Data SystemSignal

Click to download full resolution via product page

Caption: Workflow for GC-MS analysis of Halon 1211.

Infrared Spectroscopy
Infrared (IR) spectroscopy probes the vibrational modes of a molecule. The absorption of

infrared radiation at specific frequencies corresponds to the energy required to excite these

vibrations.

Table 3: Infrared Absorption Data for Halon 1211

Wavenumber (cm⁻¹) Vibrational Mode Assignment

1105 C-F stretch

1050 C-F stretch

910 C-Cl stretch

750 C-Br stretch

620 CF₂ deformation

Note: Specific peak intensities are not readily available in the searched literature. The

assignments are based on typical ranges for these bond types.
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Experimental Protocol: Gas-Phase Fourier Transform Infrared (FTIR) Spectroscopy

Sample Cell: A gas cell with IR-transparent windows (e.g., KBr or NaCl) is used. The path

length of the cell can be varied to optimize the signal for different sample concentrations.

Sample Introduction: The gas cell is first evacuated and then filled with the gaseous Halon

1211 sample to a known pressure.

Data Acquisition: An FTIR spectrometer is used to acquire the spectrum. The instrument

passes a beam of infrared radiation through the sample, and the transmitted radiation is

measured by a detector. An interferogram is generated and then mathematically converted to

a spectrum using a Fourier transform.

Background Correction: A background spectrum of the empty gas cell is recorded and

subtracted from the sample spectrum to remove contributions from the instrument and

atmospheric gases.
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Caption: Experimental workflow for FTIR spectroscopy.

Raman Spectroscopy
Raman spectroscopy is a complementary technique to IR spectroscopy that also probes the

vibrational modes of a molecule. It relies on the inelastic scattering of monochromatic light.

Table 4: Raman Spectroscopy Data for Halon 1211

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1201744?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Raman Shift (cm⁻¹) Vibrational Mode Assignment

1095 C-F symmetric stretch

740 C-Cl stretch

560 C-Br stretch

420 CF₂ scissoring

280 C-Cl/C-Br deformation

Note: Specific peak intensities are not readily available in the searched literature. The

assignments are based on typical ranges for these bond types.

Experimental Protocol: Raman Spectroscopy

Light Source: A monochromatic laser (e.g., an argon-ion laser or a Nd:YAG laser) is used as

the excitation source.

Sample Holder: For a gaseous sample, a sealed quartz or glass capillary tube is used to

contain the Halon 1211 gas.

Scattering Collection: The laser beam is focused on the sample. The scattered light is

collected at a 90° or 180° angle to the incident beam.

Spectral Analysis: The collected light is passed through a filter to remove the intense

Rayleigh scattered light and then dispersed by a grating onto a detector (e.g., a CCD

camera). The resulting spectrum shows the Raman shifts relative to the excitation frequency.

Monochromatic Laser Gas Sample Collection Optics (90° or 180°) Rayleigh Filter Spectrometer (Grating) Detector (CCD) Raman Spectrum

Click to download full resolution via product page

Caption: Experimental setup for Raman spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed information about the chemical environment of atomic

nuclei. For Halon 1211, ¹³C and ¹⁹F NMR are particularly informative.

Table 5: NMR Spectroscopy Data for Halon 1211

Nucleus
Chemical Shift
(ppm)

Multiplicity
Coupling Constant
(J) in Hz

¹³C ~118 Triplet J(C-F) ≈ 300

¹⁹F ~ -70 Singlet (Broad) -

Note: The ¹³C chemical shift is a triplet due to coupling with the two equivalent fluorine atoms.

The ¹⁹F spectrum shows a single broad peak due to the influence of the quadrupolar bromine

and chlorine nuclei.

Experimental Protocol: NMR Spectroscopy

Sample Preparation: For a gaseous sample like Halon 1211, a specialized high-pressure

NMR tube is required. Alternatively, the gas can be condensed into a standard NMR tube at

low temperature or dissolved in a suitable deuterated solvent.

NMR Spectrometer: The sample is placed in the strong magnetic field of an NMR

spectrometer.

Data Acquisition: The sample is irradiated with radiofrequency pulses, and the resulting

signals (Free Induction Decay or FID) are detected.

Data Processing: The FID is converted into a spectrum via a Fourier transform.
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Caption: Logical workflow for NMR analysis.
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Conclusion
The spectroscopic data presented in this guide, obtained through mass spectrometry, infrared

spectroscopy, Raman spectroscopy, and nuclear magnetic resonance spectroscopy,

collectively provide a detailed fingerprint of the Halon 1211 molecule. By understanding the

principles behind each technique and following the outlined experimental protocols,

researchers can effectively utilize this information for the identification and structural analysis of

this and similar halogenated compounds. The provided diagrams offer a clear visual

representation of the experimental and analytical workflows involved in this process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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